(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3,4-dichlorophenyl)butanoic acid

• IUPAC Name: (3S)-4-(3,4-dichlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C25H21Cl2NO4/c26-22-10-9-15(12-23(22)27)11-16(13-24(29)30)28-25(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,12,16,21H,11,13-14H2,(H,28,31)(H,29,30)/t16-/m0/s1
• InChI Key: NVROSHMPZXMHHP-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC(=C(C=C4)Cl)Cl)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC(=C(C=C4)Cl)Cl)CC(=O)O
• Molecular Formula: C25H21Cl2NO4
• Molecular Weight: 470.3 g/mol

Description

Fmoc-(S)-3-amino-4-(3,4-dichloro-phenyl)-butyric acid

Scientific Research Applications

Enzyme-activated Surfactants for Carbon Nanotubes Dispersion

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, which share structural motifs with the requested compound, have been used as surfactants for carbon nanotubes (CNTs). These surfactants facilitate homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions. This application is significant for the development of CNT-based materials and technologies (Cousins et al., 2009).

Oligomers Synthesis from Amide-linked Neuraminic Acid Analogues

Research involving N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids highlights another application. These compounds are used in the synthesis of oligomers, varying in length, demonstrating the versatility of fluorenylmethoxycarbonyl-protected compounds in synthesizing complex biological molecules (Gregar & Gervay-Hague, 2004).

Development of Novel Fluorescence Probes

Fluorene derivatives, specifically designed for selective detection of highly reactive oxygen species (hROS) such as hydroxyl radical (⋅OH) and peroxidase intermediates, represent a crucial development in biochemistry and medical research. These probes, owing to their structural characteristics, offer sensitivity and specificity in detecting reactive oxygen species, facilitating advanced biological and chemical applications (Setsukinai et al., 2003).

Controlled Morphological Changes in Self-Assembled Structures

The self-assembly properties of Fmoc (fluoren-9-ylmethoxycarbonyl) variants of amino acids, such as threonine and serine, underline the significance of fluorenylmethoxycarbonyl derivatives in material science and nanotechnology. These compounds exhibit controlled morphological changes under different conditions, showcasing potential applications in designing novel self-assembled architectures (Kshtriya et al., 2021).